(E)-N-[2-(1-methyltetrazol-5-yl)sulfanylethyl]-3-phenylprop-2-en-1-amine

• Molecular Formula: C13H17N5S
• Molecular Weight: 275.38 g/mol
• IUPAC Name: (E)-N-[2-(1-methyltetrazol-5-yl)sulfanylethyl]-3-phenylprop-2-en-1-amine
• InChI: InChI=1S/C13H17N5S/c1-18-13(15-16-17-18)19-11-10-14-9-5-8-12-6-3-2-4-7-12/h2-8,14H,9-11H2,1H3/b8-5+
• InChI Key: FCBGYDYUJWATKN-VMPITWQZSA-N
• Isomeric SMILES: CN1C(=NN=N1)SCCNC/C=C/C2=CC=CC=C2
• SMILES: CN1C(=NN=N1)SCCNCC=CC2=CC=CC=C2

Description

N-[2-[(1-methyl-5-tetrazolyl)thio]ethyl]-3-phenyl-2-propen-1-amine is a member of styrenes.

Scientific Research Applications

Synthesis Techniques

• Amino Derivatives Synthesis : Research has shown that amino derivatives of sulfanilamide undergo heterocyclization to form monosubstituted tetrazoles. An effective method for introducing an amino group into the tetrazole ring of 1-aryltetrazoles is proposed, which is relevant to the synthesis of compounds like (E)-N-[2-(1-methyltetrazol-5-yl)sulfanylethyl]-3-phenylprop-2-en-1-amine (Voitekhovich et al., 2005).

• Amine Derivatives and Antimalarial Research : Studies on amine derivatives of 1-(1′-phenyl-2′-bromoethyl)-5-methyltetrazole, which are structurally similar to the target compound, have been undertaken in the search for new antimalarial drugs (Terada & Hassner, 1969).

• Sulfur- and Nitrogen-Containing Compounds : The synthesis of new sulfur- and nitrogen-containing thiourea and acetophenone derivatives has been explored. These compounds demonstrate significant biological activity, including antioxidant effects and the potential for drug development (Farzaliyev et al., 2020).

Applications in Chemical Synthesis

• Imidazolone Derivatives Synthesis : Research has been conducted on the synthesis of imidazolone derivatives, which are chemically related to the compound . This involves the Michael addition and substitution reactions, indicating potential applications in chemical synthesis (Bezenšek et al., 2012).

• Novel Heterocyclic Compounds : The synthesis of novel disubstituted pyrazolo[1,5-a]pyrimidines, which are structurally similar to the target compound, has been reported. These studies contribute to the field of heterocyclic chemistry and may have implications for the synthesis of related compounds (Li et al., 2012).